4-[acetyl(4-methoxyphenyl)amino]-1,1-dioxidotetrahydro-3-thienyl acetate

• IUPAC Name: [4-(N-acetyl-4-methoxyanilino)-1,1-dioxothiolan-3-yl] acetate
• InChI: InChI=1S/C15H19NO6S/c1-10(17)16(12-4-6-13(21-3)7-5-12)14-8-23(19,20)9-15(14)22-11(2)18/h4-7,14-15H,8-9H2,1-3H3
• InChI Key: CGURCISLPJRNOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1CS(=O)(=O)CC1OC(=O)C)C2=CC=C(C=C2)OC
• Molecular Formula: C15H19NO6S
• Molecular Weight: 341.4 g/mol

Description

The compound is an organic molecule with several functional groups, including an acetyl group, a methoxyphenyl group, an amino group, and a tetrahydrothienyl group. These functional groups could potentially give the compound interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, an acetyl group might be introduced through a Friedel-Crafts acylation, while an amino group might be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of a compound like this could be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The compound’s reactivity would depend on its functional groups. For example, the acetyl group might be susceptible to nucleophilic acyl substitution reactions, while the amino group might participate in acid-base reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, and solubility, could be determined through experimental measurements.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the environment in which it is used. For example, if the compound were used as a drug, its mechanism of action might involve binding to a specific receptor in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds might be toxic or flammable. Safety data sheets (SDS) provide information on the hazards of specific compounds.

Future Directions

The future directions for research on a compound like this could involve exploring its potential applications, such as its use in the synthesis of other compounds, or its potential biological activity.